Cas no 138650-05-2 (5,6-diaminopyridin-2-ol)

• Product Name: 5,6-diaminopyridin-2-ol
• CAS No: 138650-05-2
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD19204337
• CID: 855996
• PubChem ID: 15665352
• Update Time: 2026-04-29

5,6-diaminopyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,5,6-diamino-(9CI)
• 5,6-diaminopyridin-2(1H)-one
• 5,6-diaminopyridin-2-ol

• MDL： MFCD19204337
• Inchi： InChI=1S/C5H7N3O/c6-3-1-2-4(9)8-5(3)7/h1-2H,6H2,(H3,7,8,9)
• InChI Key： WXTVUJOEPJQTBH-UHFFFAOYSA-N
• SMILES： C1=CC(=NC(=C1N)N)O

Computed Properties

• Exact Mass: 125.05901
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 81.14